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Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938

Trimethylammonium Nitrate: A Technical Guide
to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) from a chemical supplier. While compiled
from various scientific sources, comprehensive safety and toxicological data for
trimethylammonium nitrate are not readily available in the public domain. Users should
exercise caution and consult with qualified safety professionals before handling this compound.

Introduction

Trimethylammonium nitrate, with the chemical formula CsH10N20s3, is a quaternary
ammonium salt. While specific applications in drug development are not widely documented, its
constituent ions, trimethylammonium and nitrate, are of interest in various chemical and
biological contexts. This guide provides a summary of available information regarding its
properties, synthesis, handling precautions, and potential hazards, tailored for a scientific
audience.

Physicochemical Properties

The following table summarizes the known and computed physicochemical properties of
trimethylammonium nitrate.
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Property Value Source
Molecular Formula CsH10N20s3 PubChem
Molecular Weight 122.12 g/mol PubChem
CAS Number 25238-43-1 PubChem
Appearance Not specified (likely a solid) -

o : 2.8 °C at 760 mmHg (for
Boiling Point ) ) LookChem[1]
trimethylamine)

Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

3 PubChem
Count
Topological Polar Surface Area  67.3 A2 Guidechem[2]
Complexity 26.8 Guidechem[2]

Synthesis and Purification

Detailed experimental protocols for the synthesis of pure trimethylammonium nitrate are
scarce in publicly available literature. However, a general approach can be inferred from
related syntheses of alkylammonium nitrates.

Synthesis

A potential synthetic route involves the neutralization of trimethylamine with nitric acid. Another
method described in the patent literature involves the reaction of ammonium nitrate with
formaldehyde, which produces a mixture of methylammonium nitrates, including the
trimethylammonium salt.

A generalized workflow for the synthesis is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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